Cas no 2228521-69-3 (tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228521-69-3
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 6276753
• PubChem ID: 165686382
• Update Time: 2025-06-12

tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate
• 2228521-69-3
• tert-butyl N-[2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl]carbamate
• EN300-1880836

• Inchi： 1S/C19H28N2O3/c1-18(2,3)24-17(23)20-19(4,14-22)16-11-8-12-21(16)13-15-9-6-5-7-10-15/h5-7,9-10,14,16H,8,11-13H2,1-4H3,(H,20,23)
• InChI Key： BPFIOOWIBLRPCV-UHFFFAOYSA-N
• SMILES： O=CC(C)(C1CCCN1CC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 332.20999276g/mol
• Monoisotopic Mass: 332.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228521-69-3)

In recent years, the compound tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228521-69-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The presence of both benzyl and tert-butyl carbamate groups in its structure enhances its stability and bioavailability, making it a valuable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate to improve its efficacy and selectivity. Advanced techniques such as high-throughput screening and molecular docking have been employed to explore its interactions with target proteins. Preliminary results indicate that this compound exhibits strong binding affinity to specific enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's and Parkinson's disease.

Further investigations into the pharmacokinetics and pharmacodynamics of tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate have revealed favorable absorption and distribution profiles. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for its application in central nervous system disorders. Additionally, the compound has shown minimal cytotoxicity in human cell lines, highlighting its safety profile for potential clinical use.

The structural versatility of tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate also allows for further derivatization, opening avenues for the development of analogs with enhanced properties. Researchers are currently exploring modifications to the benzyl and carbamate groups to optimize the compound's activity and reduce potential side effects. These efforts are supported by computational modeling and synthetic chemistry advancements, which facilitate the rapid generation and testing of new derivatives.

In conclusion, tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228521-69-3) represents a promising scaffold for the development of next-generation therapeutics. Its unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanism of action, conducting preclinical trials, and exploring its potential in combination therapies. The continued investigation of this compound could lead to significant breakthroughs in the treatment of complex diseases.